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Introduction
CCZ01048 is a potent α-melanocyte-stimulating hormone (α-MSH) analogue designed for high-

affinity binding to the melanocortin 1 receptor (MC1R).[1] The MC1R is a G protein-coupled

receptor that is significantly overexpressed in the majority of malignant melanoma cases,

making it a prime target for molecular imaging and potential radionuclide therapy.[2][3] When

radiolabeled with Gallium-68 ([68Ga]), the resulting tracer, [68Ga]Ga-CCZ01048, serves as a

promising agent for the in vivo visualization of melanoma tumors using Positron Emission

Tomography (PET).[1][2][4]

These application notes provide a comprehensive guide for the use of [68Ga]Ga-CCZ01048 in

preclinical melanoma imaging, detailing its mechanism of action, protocols for use, and

expected quantitative outcomes.

Mechanism of Action: Targeting the MC1R Signaling
Pathway
CCZ01048 is an agonist for the melanocortin 1 receptor. Upon binding of its radiolabeled form,

[68Ga]Ga-CCZ01048, to MC1R on the surface of melanoma cells, it initiates a downstream

signaling cascade. The receptor, being a Gs protein-coupled receptor, activates adenylyl

cyclase, which in turn elevates intracellular cyclic AMP (cAMP) levels.[5] This increase in cAMP
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activates Protein Kinase A (PKA), which then phosphorylates the CREB transcription factor.[2]

[5] Phosphorylated CREB upregulates the expression of Microphthalmia-associated

transcription factor (MITF), a key regulator of genes involved in melanin synthesis.[2] The

binding and subsequent internalization of [68Ga]Ga-CCZ01048 into melanoma cells allow for

the targeted delivery of the positron-emitting 68Ga isotope, enabling visualization of MC1R-

expressing tumors via PET imaging.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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